![molecular formula C13H18O4 B010148 Ethyl (R)-4-benzyloxy-3-hydroxybutyrate CAS No. 106058-91-7](/img/structure/B10148.png)
Ethyl (R)-4-benzyloxy-3-hydroxybutyrate
Overview
Scientific Research Applications
Synthesis of Atorvastatin (Lipitor):
- Ethyl (R)-4-cyano-3-hydroxybutyrate, a potential intermediate in the synthesis of Atorvastatin, is produced efficiently using low-cost materials and Pfnex Expression Technology (Bergeron et al., 2006).
Intermediate for Synthesis of Cyclopropanedioic Acid:
- Ethyl (R)-(-)-4-cyano-3-hydroxybutyrate can be synthesized from (S)-(-)-epichlorohydrin, providing a promising intermediate for cyclopropanedioic acid synthesis (Jiang Cheng-jun, 2009).
Production of Angiotensin-Converting Enzyme Inhibitors:
- Candida krusei SW2026 is effective in producing ethyl (R)-2-hydroxy-4-phenylbutyrate ((R)-HPBE) with high enantiopurity and yield, which is important for large-scale production of angiotensin-converting enzyme inhibitors (Wen Zhang et al., 2009).
Intermediate for Atorvastatin Synthesis:
- Amidase from Rhodococcus erythropolis shows potential for producing ethyl (S)-4-chloro-3-hydroxybutyrate, an intermediate in Atorvastatin synthesis (Park et al., 2008).
High Enantiomeric Purity Intermediate:
- A new synthesis method produces ethyl (R)-2-hydroxy-4-phenylbutyrate with high enantiomeric purity, which is an important intermediate for several ACE inhibitors (Herold et al., 2000).
Generation of Optically Pure Ethyl (R)-3-hydroxybutyrate:
- Salt-tolerant microbial esterase WDEst17 efficiently generates optically pure ethyl (R)-3-hydroxybutyrate, an important chiral drug intermediate (Wang et al., 2018).
Generation of Optically Active Ethyl 4-Chloro-3-Hydroxybutyrate:
- A novel method for generating optically active ethyl 4-chloro-3-hydroxybutyrate using bacterial cells results in high enantiomeric purity and a yield of 33% (Suzuki et al., 1996).
Enantio- and Regiospecific Reduction for ACE Inhibitor Synthesis:
- Baker's yeast reduces ethyl 2,4-dioxo-4-phenylbutyrate to (R)-HPB ester with high enantio- and regiospecificity, useful for ACE inhibitor synthesis (Fadnavis & Radhika, 2004).
Chemo-enzymatic Synthesis of Ethyl (R)-2-Hydroxy-4-Phenylbutyrate:
- Using Pichia pastoris CBS 704 and adsorbing resins, ethyl (R)-2-hydroxy-4-phenylbutyrate is synthesized effectively, an intermediate in ACE inhibitors synthesis (D’Arrigo et al., 2010).
Membrane Reactor for Kinetic Resolution of Ethyl 2-Hydroxy-4-Phenylbutyrate:
- A membrane reactor efficiently carries out kinetic resolution of this compound, important for ACE inhibitor synthesis, resulting in an enantiomeric excess of over 99.5% (Liese et al., 2002).
Properties
IUPAC Name |
ethyl (3R)-3-hydroxy-4-phenylmethoxybutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O4/c1-2-17-13(15)8-12(14)10-16-9-11-6-4-3-5-7-11/h3-7,12,14H,2,8-10H2,1H3/t12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMHGAAZSPNXMCQ-GFCCVEGCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(COCC1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C[C@H](COCC1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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